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Chemical Properties & Applications Comparison

Property Sodium Anthranilate Methyl Anthranilate

Chemical
Structure

Salt (Sodium 2-

aminobenzoate) [1]

Ester (Methyl 2-aminobenzoate) [2] [3]

Molecular
Formula

C₇H₆NNaO₂ [1] C₈H₉NO₂ [2] [3]

Molecular
Weight

159.12 g/mol [1] 151.16-151.17 g/mol [2] [3] [4]

Physical State Solid [1] Colorless to pale yellow liquid or crystalline solid

(melting point ~24 °C) [2] [3]

Melting Point 144 - 146 °C [1] ~24 °C [2] [3]

Boiling Point ~311.9 °C [1] ~256 °C [2] [3]

Density ~1.315 g/cm³ [1] ~1.168 g/cm³ [2] [3]
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Property Sodium Anthranilate Methyl Anthranilate

Solubility Slightly soluble in DMSO,
Methanol [1]

Freely soluble in alcohol; slightly soluble in water [3]

Odor Not specified [1] Strong, fruity, grape-like [2] [3]

| Primary Applications | • Research chemical (e.g., micelle studies in surfactant systems) [5] [1] | •

Flavoring agent (grape, citrus, strawberry) [2] [3] • Perfumery [2] [3] • Bird repellent [2] [3] • Antibacterial

& anti-biofilm agent [4] |

Key Experimental Data and Protocols

Experimental data for these compounds comes from different contexts, highlighting their distinct uses.

Experimental Data for Sodium Anthranilate

The available experimental data primarily involves its use in studying micellar systems [5].

Experimental Context: A study used 5 mM solutions of the gemini surfactant 16-4-16 in D₂O, to

which sodium anthranilate was added in varying concentrations (1-5 mM) [5].
Key Findings:

¹H NMR Analysis: Addition of sodium anthranilate caused upfield shifts and broadening of
proton signals in the surfactant, indicating the anthranilate anions were incorporating

themselves near the micellar headgroups [5].
Viscosity Measurements: The relative viscosity of the 5 mM 16-4-16 solution increased with
the concentration of sodium anthranilate, suggesting the formation of larger, worm-like
micellar aggregates. This effect was not observed with the conventional surfactant CTAB under

the same conditions, highlighting a specific interaction with the gemini surfactant structure [5].

Experimental Data for Methyl Anthranilate

Research on methyl anthranilate has demonstrated significant biological activity, particularly as an

antibacterial agent [4].
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Experimental Context: In vitro studies were conducted on Aeromonas sobria to investigate methyl

anthranilate's role as a quorum-sensing inhibitor [4].
Key Findings & Protocol:

Biofilm & Motility Assays: At a concentration of 0.5 μL/mL, methyl anthranilate significantly
reduced:

Biofilm formation by ~51% [4]
Swarming motility by ~72% [4]

Swinging motility by ~75% [4]
Protease activity by ~43% [4]

Molecular Mechanism: Real-time quantitative PCR (RT-qPCR) and in silico analysis indicated
that methyl anthranilate likely inhibits the quorum sensing system by interfering with the

production of acyl-homoserine lactone (AHL) and by competitively binding to the receptor
protein [4].

Experimental Workflow and Mechanism

Based on the experimental data, the following diagrams outline the general workflow for studying sodium

anthranilate in surfactant systems and the proposed antibacterial mechanism of methyl anthranilate.

Diagram 1: Workflow for Studying Sodium Anthranilate in Surfactant Systems
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Prepare Gemini Surfactant Solution
(5 mM 16-4-16 in D₂O)

Add Sodium Anthranilate
(Varying concentrations: 1-5 mM)

¹H NMR Analysis Viscosity Measurements

Observe: Chemical Shift Changes
& Signal Broadening Measure: Increase in Relative Viscosity

Conclusion: Anion Incorporation
at Micelle Surface

Conclusion: Growth of Micelles
into Worm-like Structures

Overall: Sodium Anthranilate
Induces Micellar Structural Change

Click to download full resolution via product page

Diagram 2: Proposed Anti-Biofilm Mechanism of Methyl Anthranilate
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Methyl Anthranilate (0.5 μL/mL)
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Key Differentiation for Research and Development

For researchers and scientists in drug development, the choice between these compounds is clear-cut:

Sodium Anthranilate is primarily useful in physical chemistry and materials science as a model
organic counterion for studying self-assembling systems like micelles [5] [1].

Methyl Anthranilate is a more relevant candidate for biological and pharmaceutical applications.
Its established safety profile as a flavoring agent [3], combined with its newly identified role as a

quorum sensing inhibitor and anti-biofilm agent [4], makes it a promising molecule for developing
novel anti-infective therapies targeting bacterial virulence.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://www.smolecule.com/products/s699232?utm_src=pdf-body-img
https://www.smolecule.com/products/s699232?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3776269/
https://www.chemicalbook.com/msds/sodium-anthranilate.htm
https://www.chemicalbook.com/CASEN_134-20-3.htm
https://www.targetmol.com/compound/methyl%20anthranilate
https://www.smolecule.com/products/s699232?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s699232?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. - SODIUM ANTHRANILATE Safety Data Sheet [chemicalbook.com]

2. - Wikipedia Methyl anthranilate [en.wikipedia.org]

3. 134-20-3 | CAS DataBase [chemicalbook.com]

4. | Antibacterial | TargetMol Methyl anthranilate [targetmol.com]

5. A 1H NMR study of 1,4-bis(N-hexadecyl-N, N-dimethylammonium)... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [sodium anthranilate vs methyl anthranilate properties]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b699232#sodium-

anthranilate-vs-methyl-anthranilate-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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